6,10-Dihydroxy Buspirone-d8
6,10-Dihydroxy Buspirone-d8
Brand Name:
Vulcanchem
CAS No.:
1346599-17-4
VCID:
VC0118614
InChI:
InChI=1S/C21H31N5O4/c27-16-18(29)26(19(30)17(28)21(16)6-1-2-7-21)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,16-17,27-28H,1-4,6-7,10-15H2/i3D2,4D2,10D2,11D2
SMILES:
C1CCC2(C1)C(C(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4)O
Molecular Formula:
C21H31N5O4
Molecular Weight:
425.559
6,10-Dihydroxy Buspirone-d8
CAS No.: 1346599-17-4
Reference Standards
VCID: VC0118614
Molecular Formula: C21H31N5O4
Molecular Weight: 425.559
CAS No. | 1346599-17-4 |
---|---|
Product Name | 6,10-Dihydroxy Buspirone-d8 |
Molecular Formula | C21H31N5O4 |
Molecular Weight | 425.559 |
IUPAC Name | 6,10-dihydroxy-8-[1,1,2,2,3,3,4,4-octadeuterio-4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-8-azaspiro[4.5]decane-7,9-dione |
Standard InChI | InChI=1S/C21H31N5O4/c27-16-18(29)26(19(30)17(28)21(16)6-1-2-7-21)11-4-3-10-24-12-14-25(15-13-24)20-22-8-5-9-23-20/h5,8-9,16-17,27-28H,1-4,6-7,10-15H2/i3D2,4D2,10D2,11D2 |
Standard InChIKey | GZDZGTXOYYJHTI-QGZHXTQCSA-N |
SMILES | C1CCC2(C1)C(C(=O)N(C(=O)C2O)CCCCN3CCN(CC3)C4=NC=CC=N4)O |
Synonyms | 6,10-Dihydroxy-8-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-8-azaspiro[4.5]decane-7,9-dione-d8; |
PubChem Compound | 71316231 |
Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume